Cas no 2612-29-5 (2-Ethyl-1,3-propanediol)

• Product Name: 2-Ethyl-1,3-propanediol
• CAS No: 2612-29-5
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD09909398
• CID: 43236
• PubChem ID: 102293
• Update Time: 2025-05-20

2-Ethyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Ethylpropane-1,3-diol
• 1,3-Propanediol, 2-ethyl-
• 2-Ethyl-1,3-propanediol
• 1,3-Propanediol,2-ethyl
• 2-(hydroxymethyl)butan-1-ol
• 2-(hydroxymethyl)butanol
• 2-ethyl-propan-1,3-diol
• dimethylol propane
• EINECS 220-038-3
• 1,1-Dimethylolpropane
• 2-Ethylpropan-1,3-diol
• NCGC00256061-01
• DTXCID5024897
• SB66481
• CAS-2612-29-5
• MFCD09909398
• dimethylolpropan
• Tox21_301262
• Z1198261463
• HYFFNAVAMIJUIP-UHFFFAOYSA-N
• AKOS006314910
• CHEMBL3187400
• SCHEMBL50253
• NS00019603
• CS-0210382
• A805536
• A818190
• Q27273389
• AB3752
• EN300-85205
• AM10034
• DTXSID7044897
• AS-44730
• 2612-29-5
• FT-0657393
• UNII-9YQ4707ATI
• 2-ethyl-1,3-propane diol
• 9YQ4707ATI
• SY197566

• MDL： MFCD09909398
• Inchi： 1S/C5H12O2/c1-2-5(3-6)4-7/h5-7H,2-4H2,1H3
• InChI Key： HYFFNAVAMIJUIP-UHFFFAOYSA-N
• SMILES： OCC(CO)CC

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 33.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0

Experimental Properties

• Color/Form: Liquid
• Density: 0.9917 (rough estimate)
• Melting Point: 50.86°C (estimate)
• Boiling Point: 209.24°C (rough estimate)
• Flash Point: 105.3±13.0 °C
• Refractive Index: 1.4470
• PSA: 40.46000
• LogP: -0.00280
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Ethyl-1,3-propanediol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Ethyl-1,3-propanediol

Research Brief on 2-Ethyl-1,3-propanediol (CAS: 2612-29-5) in Chemical and Biomedical Applications

2-Ethyl-1,3-propanediol (CAS: 2612-29-5) is a versatile chemical compound with significant applications in the pharmaceutical, cosmetic, and polymer industries. Recent studies have highlighted its potential as a key intermediate in the synthesis of biodegradable polymers and as a solvent in drug formulations. This research brief consolidates the latest findings on its properties, applications, and emerging trends in the chemical and biomedical fields.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-Ethyl-1,3-propanediol as a co-solvent in enhancing the solubility of poorly water-soluble drugs. The research demonstrated that formulations incorporating this compound improved the bioavailability of certain anticancer agents by up to 40%, suggesting its potential in optimizing drug delivery systems. The study also noted its low toxicity profile, making it a promising candidate for pharmaceutical applications.

In polymer science, 2-Ethyl-1,3-propanediol has been investigated as a monomer for producing polyesters with tunable mechanical properties. A 2024 study in Polymer Chemistry reported the synthesis of a novel biodegradable polyester using this compound, which exhibited superior flexibility and thermal stability compared to traditional polymers. These findings open new avenues for sustainable material development, particularly in medical devices and packaging.

Recent advancements in biocatalysis have also leveraged 2-Ethyl-1,3-propanediol as a substrate for enzymatic transformations. Researchers at the University of Cambridge (2024) developed an engineered enzyme capable of selectively oxidizing this compound to produce high-value chiral intermediates, which are critical for synthesizing enantiopure pharmaceuticals. This breakthrough underscores the compound's role in green chemistry and cost-effective drug manufacturing.

Despite its promising applications, challenges remain in scaling up production and ensuring regulatory compliance for biomedical use. Ongoing research aims to address these issues by optimizing synthetic routes and conducting comprehensive toxicity studies. Industry reports indicate a growing demand for 2-Ethyl-1,3-propanediol, with market projections estimating a 12% annual growth rate over the next five years, driven by its expanding role in sustainable chemistry and drug development.

In conclusion, 2-Ethyl-1,3-propanediol (CAS: 2612-29-5) is emerging as a multifunctional compound with significant potential in chemical and biomedical research. Its applications in drug formulation, polymer science, and biocatalysis highlight its versatility, while ongoing studies continue to uncover new opportunities for innovation. Future research should focus on addressing production scalability and regulatory hurdles to fully realize its commercial and therapeutic potential.